ethyl 1-(3-{(Z)-[3-(2-methylpropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperidine-4-carboxylate

Specification

• Molecular Formula: C24H28N4O4S2
• Molecular Weight: 500.6 g/mol
• IUPAC Name: ethyl 1-[3-[(Z)-[3-(2-methylpropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-4-oxopyrido[1,2-a]pyrimidin-2-yl]piperidine-4-carboxylate
• Standard InChI: InChI=1S/C24H28N4O4S2/c1-4-32-23(31)16-8-11-26(12-9-16)20-17(21(29)27-10-6-5-7-19(27)25-20)13-18-22(30)28(14-15(2)3)24(33)34-18/h5-7,10,13,15-16H,4,8-9,11-12,14H2,1-3H3/b18-13-
• Standard InChI Key: RWVIPULONVZNEA-AQTBWJFISA-N
• Isomeric SMILES: CCOC(=O)C1CCN(CC1)C2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CC(C)C
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CC(C)C

Introduction

Ethyl 1-(3-{(Z)-[3-(2-methylpropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperidine-4-carboxylate is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound features a diverse array of functional groups, including thiazolidine, pyrido[1,2-a]pyrimidine, and piperidine structures, which contribute to its potential biological activities and therapeutic applications.

Synthesis and Chemical Reactions

The synthesis of ethyl 1-(3-{(Z)-[3-(2-methylpropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperidine-4-carboxylate involves several key steps, each requiring precise control over reaction conditions such as temperature, solvent choice, and catalyst selection to optimize yield and purity. Industrial applications may utilize continuous flow reactors or automated synthesis platforms to enhance efficiency.

This compound can undergo various chemical reactions due to its functional groups, and each reaction pathway can be optimized through careful selection of solvents and catalysts.

Biological Activities and Potential Applications

The mechanism of action for ethyl 1-(3-{(Z)-[3-(2-methylpropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperidine-4-carboxylate involves interactions with biological targets, suggesting potential applications in therapeutic areas such as anti-inflammatory and antimicrobial treatments.

The compound's unique combination of functional groups and structural features may confer distinct biological activities and chemical reactivity compared to other similar compounds, making it a valuable subject for further research in medicinal chemistry.